BENGHE Foundational & Exploratory

Check Availability & Pricing

FD-1080: A Technical Guide to Water Solubility
and Solvent Compatibility

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FD-1080 free acid

Cat. No.: B15552502

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the water solubility and
solvent compatibility of FD-1080, a near-infrared (NIR-II) fluorescent dye utilized in high-
resolution, deep-tissue in vivo imaging. This document consolidates available data to assist
researchers and drug development professionals in the effective formulation and application of
this fluorophore.

Core Properties of FD-1080

FD-1080 is a heptamethine cyanine dye designed for optimal performance in the NIR-II
window, with excitation and emission maxima around 1064 nm and 1080 nm, respectively.[1][2]
Its molecular structure is intentionally modified to include sulphonic and cyclohexene groups,
which significantly enhance its stability and, crucially, its water solubility.[2] This improved
aqueous solubility is a key feature for its biological applications, facilitating its use in in vivo
imaging without the need for harsh organic solvents.[3]

Quantitative Solubility and Solvent Compatibility
Data

While precise quantitative solubility limits (e.g., in mg/mL or molarity) for FD-1080 in various
solvents are not extensively published in the available literature, practical solubility and
compatibility have been demonstrated in several common laboratory solvents. The following
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tables summarize the available qualitative and quantitative information regarding the

preparation of FD-1080 solutions.

Table 1: Aqueous Solubility and Compatibility

Solvent System

Concentration

Observations and
Applications

Deionized Water

50 uM

Used for fluorescence imaging.

[3]4]

Phosphate-Buffered Saline
(PBS)

50 UM - 80 pM

Common vehicle for in vivo
and in vitro experiments. Often
prepared by diluting a DMSO
stock solution with heated
PBS.[3][4][5]

Fetal Bovine Serum (FBS)

50 uM

Enhances quantum yield and
stability for in vivo imaging.[1]
[2] FD-1080 is often
complexed with FBS for

intravenous injection.[1]

Table 2: Organic Solvent Solubility and Compatibility

Solvent System

Concentration

Observations and
Applications

Dimethyl Sulfoxide (DMSO)

10 mM

Standard solvent for preparing

concentrated stock solutions.

[5]

Chloroform/Methanol (5:1 v/v)

Not specified (0.1 mg of FD-

1080 used in a mixture)

Used to dissolve FD-1080
along with lipids for the

preparation of liposomes.[6]

The quantum yield of FD-1080

Ethanol Not specified has been determined in
ethanol (0.31%).[1]
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Experimental Protocols

Detailed experimental protocols for determining the solubility of FD-1080 are not explicitly
available in the reviewed literature. However, the following protocols for the preparation of FD-
1080 solutions for experimental use provide practical guidance on its handling and solvent
compatibility.

Preparation of a 10 mM Stock Solution in DMSO

This protocol is standard for creating a concentrated stock of FD-1080 that can be stored and
diluted for various applications.[5]

Materials:
e FD-1080 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

Accurately weigh the desired amount of FD-1080 powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

Vortex the solution until the FD-1080 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light.[5]

Preparation of an Aqueous Working Solution for In Vivo
Imaging

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer suitable
for intravenous injection in animal models.[5]

Materials:
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e 10 mM FD-1080 in DMSO stock solution

o Phosphate-Buffered Saline (PBS), pre-heated

Procedure:

Thaw an aliquot of the 10 mM FD-1080 in DMSO stock solution.

Dilute the stock solution with pre-heated PBS to the desired final concentration (typically in
the range of 2-80 uM).[5]

Ensure the solution is thoroughly mixed.

For in vivo applications, sterilize the working solution by passing it through a 0.2 pm filter.[5]

It is recommended to prepare this working solution fresh before each experiment.

Preparation of FD-1080-Loaded Liposomes

This protocol outlines the thin-film hydration method for encapsulating FD-1080 within a lipid
bilayer, a common strategy for drug delivery and imaging applications.[6]

Materials:

FD-1080

Phosphatidylcholine

Cholesterol

Chloroform/Methanol (5:1 v/v)

Phosphate-Buffered Saline (PBS, 0.5 M, pH 6.5)

Procedure:

o Dissolve FD-1080 (e.g., 0.1 mg), phosphatidylcholine (e.g., 20 mg), and cholesterol (e.g., 5
mgq) in a chloroform/methanol (5:1) solution.[6]
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» Allow the mixture to stand overnight at room temperature to ensure complete dissolution.

e Remove the organic solvent using a rotary evaporator at 37°C to form a thin, uniform lipid
film on the wall of the flask.

o Further dry the film under a stream of nitrogen for at least 5 minutes to remove any residual
solvent.

» Hydrate the lipid film by adding PBS (0.5 M, pH 6.5) and agitating the flask.

» Use a shaker and sonication (e.g., 70 Hz for 5 minutes) to ensure the film is fully dissolved
and to form a stable, transparent liposome suspension.[6]

Visualized Workflows and Logical Relationships

The following diagrams, generated using Graphviz, illustrate key experimental workflows
involving FD-1080.
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Caption: Simplified synthesis pathway of FD-1080.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.medchemexpress.com/fd-1080.html
https://www.benchchem.com/product/b15552502?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Prepare 10 mM FD-1080
Stock in DMSO

'

Dilute Stock with Hot PBS
to 2-80 uM

l

Sterile Filter (0.2 pm)

l

Intravenous Injection
into Animal Model

'

Incubation Period
(10-20 minutes)

NIR-II Fluorescence Imaging
(Ex: 1064 nm, Em: >1100 nm)

Image Analysis
(e.g., SBR, FWHM)

Click to download full resolution via product page

Caption: Experimental workflow for in vivo imaging with FD-1080.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-fd-1080]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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